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Get Quote

Property Description

IUPAC Name 4-(Allyloxy)-3,5-dimethoxyphenethylamine [1]

Molecular Formula C₁₃H₁₉NO₃ [1]

Molar Mass 237.30 g/mol [1]

Chemical Class Phenethylamine (Scaline family) [1]

Primary Pharmacological Action Serotonin 5-HT2A/5-HT2B/5-HT2C receptor agonist [1]

Dosage Range (Oral, Active) 20 - 40 mg [2]

Duration of Effects (Oral) 8 - 12 hours [1]

Analytical Techniques for Compound Characterization

While not specific to crystallization, several analytical techniques are crucial for verifying the identity and

purity of synthesized compounds like Allylescaline. The following workflow illustrates a potential analytical

process for a novel phenethylamine, using techniques mentioned in the search results.
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Here are more details on these techniques:

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is ideal for initial
identification. It separates components in a mixture and provides the molecular mass of the

compound, confirming its identity [3].
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, especially when coupled with LC (LC-

NMR), is a powerful tool for the full structural elucidation of compounds and for characterizing
impurities [3].

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): This
method is excellent for assessing the purity of a final product. It separates the components of your

sample and can detect contaminants based on their unique UV-light absorption spectra [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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